6-Amidino-2-naphthol hydrochloride
Overview
Description
6-Amidino-2-naphthol hydrochloride is a compound derived from naphthol, which has been studied for its synthesis and various properties. It's a part of the amidoalkyl naphthols class of chemicals, recognized for their diverse applications in organic synthesis and pharmaceutical research.
Synthesis Analysis
Several methods have been developed for synthesizing amidoalkyl naphthols, including 6-Amidino-2-naphthol hydrochloride. Common approaches involve multi-component condensation reactions. For instance, one efficient one-pot synthesis involves the three-component reaction of 2-naphthol, aromatic aldehydes, and amide or urea in the presence of a catalytic amount of 2,4,6-trichloro-1,3,5-triazine under solvent-free conditions (Zhang & Zhang, 2009). Another method uses silica supported perchloric acid as a catalyst (Shaterian, Yarahmadi, & Ghashang, 2008).
Molecular Structure Analysis
The molecular structure of 6-Amidino-2-naphthol hydrochloride and related compounds is complex, often forming crystalline structures with specific geometric configurations. For example, the related compound 6-amino-2-naphthoic acid forms a naphthalene-based calix[3]amide with a channel structure in its crystalline state (Katagiri et al., 2008).
Scientific Research Applications
-
Amidino-Functionalization of 2-Substituted Benzoxazoles
- Summary of Application : 6-Amidino-2-naphthol hydrochloride is used as a building block for the amidino-functionalization of 2-substituted benzoxazoles . These compounds are closely related to amidino-substituted benzimidazoles and benzothiazoles, which have a range of demonstrated biological activities .
- Methods of Application : The Pinner reaction is utilized to convert isomeric cyano-substituted 2-aminophenols into their amidine derivatives, which are isolated as hydrochlorides and/or zwitterions . These amidines are then subjected to a condensation reaction with aryl carboxylic acids, allowing the synthesis of a new library of 5- and 6-amidino substituted 2-arylbenzoxazoles .
- Results or Outcomes : The synthesized 5- and 6-amidino substituted 2-arylbenzoxazoles demonstrated sub-micromolar activities on SW620 (a human tumour cell line) for several cyclic amidino 2-naphthyl benzoxazoles .
properties
IUPAC Name |
6-hydroxynaphthalene-2-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O.ClH/c12-11(13)9-2-1-8-6-10(14)4-3-7(8)5-9;/h1-6,14H,(H3,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBWZRPUJAXDYOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C=C1C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20496244 |
Source
|
| Record name | 6-(Diaminomethylidene)naphthalen-2(6H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20496244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amidino-2-naphthol hydrochloride | |
CAS RN |
66217-10-5 |
Source
|
| Record name | 6-(Diaminomethylidene)naphthalen-2(6H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20496244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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